Cas no 2228233-15-4 (2-(2,4,6-trifluorophenyl)prop-2-enoic acid)

• Product Name: 2-(2,4,6-trifluorophenyl)prop-2-enoic acid
• CAS No: 2228233-15-4
• MF: C₉H₅F₃O₂
• MW: 202.130013227463
• CID: 5986775
• PubChem ID: 165614676
• Update Time: 2025-10-29

2-(2,4,6-trifluorophenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-trifluorophenyl)prop-2-enoic acid
• EN300-1802619
• 2228233-15-4

• Inchi： 1S/C9H5F3O2/c1-4(9(13)14)8-6(11)2-5(10)3-7(8)12/h2-3H,1H2,(H,13,14)
• InChI Key： XQEMRBAQEDDIAF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(=C)C(=O)O)F)F

Computed Properties

• Exact Mass: 202.02416388g/mol
• Monoisotopic Mass: 202.02416388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,4,6-trifluorophenyl)prop-2-enoic acid

Comprehensive Introduction to 2-(2,4,6-trifluorophenyl)prop-2-enoic acid (CAS No. 2228233-15-4)

2-(2,4,6-trifluorophenyl)prop-2-enoic acid (CAS No. 2228233-15-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of trifluorophenyl and propenoic acid moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of anti-inflammatory and antimicrobial agents, aligning with the growing demand for novel therapeutic solutions.

The compound's CAS number 2228233-15-4 is a critical identifier for regulatory and commercial purposes, ensuring precise documentation in global chemical databases. Its molecular structure features a propenoic acid group attached to a 2,4,6-trifluorophenyl ring, which enhances its reactivity and solubility in organic solvents. This structural advantage is pivotal for its use in cross-coupling reactions, a hot topic in synthetic chemistry, as researchers seek greener and more efficient methodologies.

In recent years, the demand for fluorinated compounds like 2-(2,4,6-trifluorophenyl)prop-2-enoic acid has surged, driven by their stability and bioavailability. A trending search query among chemists is "fluorinated building blocks for drug design," reflecting the compound's relevance in modern medicinal chemistry. Its potential as a precursor for kinase inhibitors has also been highlighted in several studies, addressing the need for targeted cancer therapies.

From an industrial perspective, CAS 2228233-15-4 is valued for its scalability in production. Manufacturers are optimizing synthetic routes to meet the rising demand, with a focus on cost-effective and sustainable methods. This aligns with the broader industry shift toward green chemistry, a frequently searched term in academic and industrial forums. The compound's compatibility with microwave-assisted synthesis further enhances its appeal, reducing reaction times and energy consumption.

Another area of interest is the compound's role in agrochemical innovation. The trifluorophenyl group is a common motif in herbicides and fungicides, making 2-(2,4,6-trifluorophenyl)prop-2-enoic acid a candidate for developing next-generation crop protection agents. Searches for "fluorinated agrochemicals" have spiked, underscoring its agricultural potential.

Quality control and analytical characterization of CAS 2228233-15-4 are essential for ensuring its applicability. Techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structure. These methods are frequently discussed in online forums, with queries such as "how to analyze fluorinated compounds" gaining traction among analytical chemists.

In summary, 2-(2,4,6-trifluorophenyl)prop-2-enoic acid (CAS No. 2228233-15-4) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique fluorinated structure and synthetic versatility position it as a valuable asset in research and industry, addressing contemporary challenges in drug development and sustainable chemistry.